Cas no 2171849-34-4 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid
- 2171849-34-4
- 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid
- EN300-1517231
-
- Inchi: 1S/C25H23N3O6/c29-23(30)12-15-6-5-11-28(15)24(31)21-13-22(34-27-21)26-25(32)33-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,13,15,20H,5-6,11-12,14H2,(H,26,32)(H,29,30)
- InChI Key: JGOBEMHVWQASSR-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)ON=1)N1CCCC1CC(=O)O
Computed Properties
- Exact Mass: 461.15868546g/mol
- Monoisotopic Mass: 461.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 122Ų
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517231-0.05g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-0.1g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-0.25g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-0.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-1.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-2.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-5.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-10.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517231-50mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517231-100mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]pyrrolidin-2-yl}acetic acid |
2171849-34-4 | 100mg |
$2963.0 | 2023-09-27 |
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid
Research Brief on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid (CAS: 2171849-34-4)
In recent years, the compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid (CAS: 2171849-34-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxazole ring in its structure makes it a valuable intermediate in peptide synthesis and medicinal chemistry.
Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its role as a building block for more complex molecules. Researchers have utilized advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its purity and structural integrity. The compound's stability under various conditions has also been investigated, providing insights into its suitability for use in pharmaceutical formulations.
One of the key areas of interest is the application of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid in the development of protease inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme targets, suggesting potential therapeutic benefits in diseases such as cancer and viral infections. Further research is underway to optimize its pharmacological properties and evaluate its efficacy in preclinical models.
In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology. Its ability to serve as a versatile scaffold for the design of bioactive molecules has been highlighted in several recent publications. Researchers have successfully incorporated it into larger peptide sequences, enabling the study of protein-protein interactions and the development of new diagnostic tools.
Despite these promising findings, challenges remain in the large-scale synthesis and commercialization of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid. Issues such as yield optimization, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid (CAS: 2171849-34-4) represents a promising candidate for further investigation in the fields of drug discovery and chemical biology. Its unique structural properties and versatile applications make it a valuable tool for researchers aiming to develop innovative therapeutic and diagnostic solutions. Continued research and development efforts will be crucial to fully realize its potential and address the existing challenges.
2171849-34-4 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpyrrolidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)